1-Cyclopropylpent-4-en-2-one
Cat. No. B8328307
M. Wt: 124.18 g/mol
InChI Key: DCIGIKYGLMISRJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09403846B2
Procedure details
To a solution of 2-cyclopropyl-N-methoxy-N-methylacetamide (C63) (48 g, 0.3 mol) in tetrahydrofuran (900 mL) was added a solution of allylmagnesium bromide (1.0 M in diethyl ether, 1.5 L, 1.5 mol) drop-wise at −60° C. The mixture was stirred at −60° C. for 1 hour, then was quenched with saturated aqueous ammonium chloride solution (120 mL). The reaction was extracted with dichloromethane (2×500 mL), and the organic layers were washed with saturated aqueous sodium chloride solution (500 mL), dried and concentrated in vacuo to give the product as a yellow oil, which was used directly in the following step.
Name
Identifiers
|
REACTION_CXSMILES
|
[CH:1]1([CH2:4][C:5](N(OC)C)=[O:6])[CH2:3][CH2:2]1.[CH2:11]([Mg]Br)[CH:12]=[CH2:13]>O1CCCC1>[CH:1]1([CH2:4][C:5](=[O:6])[CH2:13][CH:12]=[CH2:11])[CH2:3][CH2:2]1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
48 g
|
|
Type
|
reactant
|
|
Smiles
|
C1(CC1)CC(=O)N(C)OC
|
|
Name
|
|
|
Quantity
|
1.5 L
|
|
Type
|
reactant
|
|
Smiles
|
C(C=C)[Mg]Br
|
|
Name
|
|
|
Quantity
|
900 mL
|
|
Type
|
solvent
|
|
Smiles
|
O1CCCC1
|
Conditions
Temperature
|
Control Type
|
UNSPECIFIED
|
|
Setpoint
|
-60 °C
|
Stirring
|
Type
|
CUSTOM
|
|
Details
|
The mixture was stirred at −60° C. for 1 hour
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
was quenched with saturated aqueous ammonium chloride solution (120 mL)
|
EXTRACTION
|
Type
|
EXTRACTION
|
|
Details
|
The reaction was extracted with dichloromethane (2×500 mL)
|
WASH
|
Type
|
WASH
|
|
Details
|
the organic layers were washed with saturated aqueous sodium chloride solution (500 mL)
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
dried
|
CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
concentrated in vacuo
|
Outcomes
Product
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
